Cas no 935701-04-5 (3-(Acetoxymethyl)phenylboronic acid)

• Product Name: 3-(Acetoxymethyl)phenylboronic acid
• CAS No: 935701-04-5
• MF: C₉H₁₁BO₄
• MW: 193.992243051529
• MDL: MFCD11053792
• CID: 857018
• PubChem ID: 46738888
• Update Time: 2025-04-19

3-(Acetoxymethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-(Acetoxymethyl)phenyl)boronic acid
• 3-(ACETOXYMETHYL)PHENYLBORONIC ACID
• [3-(acetyloxymethyl)phenyl]boronic acid
• CS-0174225
• (3-(Acetoxymethyl)phenyl)boronicacid
• MFCD11053792
• A859728
• BS-29698
• AKOS006307885
• SCHEMBL6359054
• F71976
• DTXSID30674536
• 935701-04-5
• {3-[(Acetyloxy)methyl]phenyl}boronic acid
• 3-[(ACETYLOXY)METHYL]PHENYLBORONIC ACID
• 3-(Acetoxymethyl)phenylboronic acid

• MDL： MFCD11053792
• Inchi： 1S/C9H11BO4/c1-7(11)14-6-8-3-2-4-9(5-8)10(12)13/h2-5,12-13H,6H2,1H3
• InChI Key： NCOMVLYGHIHVTP-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CC1C=CC=C(B(O)O)C=1

Computed Properties

• Exact Mass: 194.07500
• Monoisotopic Mass: 194.0750390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76000
• LogP: -0.57050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls